1-Benzoyl-N-[2-(4-chlorophenoxy)phenyl]piperidine-4-carboxamide

• CAS RN: 919118-23-3
• Molecular Formula: C25H23ClN2O3
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 1-benzoyl-N-[2-(4-chlorophenoxy)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H23ClN2O3/c26-20-10-12-21(13-11-20)31-23-9-5-4-8-22(23)27-24(29)18-14-16-28(17-15-18)25(30)19-6-2-1-3-7-19/h1-13,18H,14-17H2,(H,27,29)
• InChI Key: DZNDWIVMKZKXJD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2OC3=CC=C(C=C3)Cl)C(=O)C4=CC=CC=C4

Description

1-Benzoyl-N-[2-(4-chlorophenoxy)phenyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H23ClN2O3 and its molecular weight is 434.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of piperidine-4-carboxylic acid [2-(4-chlorophenoxy)phenyl]amide (AMR01033, 73 mg, 0.22 mmol) in dry DCM (6 mL) were added pyridine (0.036 mL, 0.44 mmol) and benzoyl chloride (0.038 mL, 0.33 mmol). The reaction mixture was stirred at room temperature until TLC showed consumption of starting material (1 h), and quenched with saturated NaHCO3. The resulting solution was extracted with DCM (3×20 mL), and the combined organic layers were washed with water, 1M HCl (3×20 mL) and brine, dried (MgSO4), filtered and evaporated. Flash chromatography on silica gel of the crude product using hexane to EtOAc gradient as eluent gave 1-benzoylpiperidine-4-carboxylic acid [2-(4-chlorophenoxy)phenyl]amide (80 mg, 83%) as a white solid, mp 158-160° C. Rf: 0.48 (EtOAc) LC/MS (APCI) tr=1.05 min, m/z 437.33 (45), 435.38 (M++H, 100) HPLC tr=2.551 min (98.36%) 1H NMR (270 MHz, CDCl3) δ 1.82 (4H, m, 2CH2), 2.51 (1H, tt, CH), 2.98 (2H, n, CH2), 3.85 (1H, m, ½CH2), 4.71 (1H, m, ½CH2), 6.82 (1H, dd, J=8.2, 1.5 Hz, ArH), 6.93 (2H, AA′BB′, ArH), 7.02 (1H, td, ArH), 7.13 (1H, td, ArH), 7.31 (1H, AA′BB′, ArH), 7.39 (5H, s, ArH,), 7.70 (1H, br s, NH) and 8.39 (1H, dd, J=8.2, 1.5 Hz, ArH). Anal. Calcd. for C25H23ClN2O3: C, 69.04; H, 5.33; N, 6.44. Found: C, 68.9; H, 5.33; N, 6.37%.